Cas no 1361655-63-1 (6-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde)

• Product Name: 6-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde
• CAS No: 1361655-63-1
• MF: C₁₂H₅Cl₄NO
• MW: 320.986199140549
• CID: 4966587
• Update Time: 2025-05-25

6-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H5Cl4NO/c13-7-2-3-8(14)11(16)10(7)12-6(5-18)1-4-9(15)17-12/h1-5H
• InChI Key： UBRWIAZQFSFYTB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(C=O)=CC=C(N=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 320.909574 g/mol
• Monoisotopic Mass: 318.912525 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 30
• Molecular Weight: 321.0

Additional information on 6-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde

6-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde: A Comprehensive Overview

The compound 6-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde (CAS No. 1361655-63-1) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a nicotinaldehyde backbone with a trichlorophenyl group and a chlorine substituent. The trichlorophenyl group adds electronic complexity to the molecule, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the potential of 6-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde in the development of advanced materials for optoelectronic devices. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of novel π-conjugated systems, which are essential for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. The π-conjugation in this molecule allows for efficient charge transport and light emission properties, making it a promising candidate for next-generation electronic materials.

In addition to its electronic applications, 6-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde has shown potential in the field of medicinal chemistry. Its unique structure enables interactions with specific biological targets, such as enzymes and receptors, making it a valuable lead compound for drug discovery. Recent research has focused on its ability to modulate cellular signaling pathways involved in inflammatory diseases and cancer. The chlorine substituent plays a critical role in enhancing the compound's bioavailability and selectivity towards these targets.

The synthesis of 6-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the trichlorophenyl group through electrophilic substitution reactions and the subsequent coupling with the nicotinaldehyde moiety. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency and scalability of this synthesis pathway.

From an environmental perspective, the stability and degradation pathways of 6-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde have been extensively studied to ensure its safe handling and disposal. Research indicates that this compound undergoes rapid degradation under UV light and in aerobic conditions, minimizing its environmental footprint. These findings are particularly relevant for industries involved in large-scale production and application of this compound.

In conclusion, 6-Chloro-2-(2,3,6-trichlorophenyl)nicotinaldehyde (CAS No. 1361655-63-1) is a versatile compound with wide-ranging applications in electronics, medicine, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across these disciplines. As ongoing research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.